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Compound of Interest

Compound Name: Pteropterin monohydrate

Cat. No.: B610332 Get Quote

Application Notes and Protocols for Pteropterin
Monohydrate in Cell Culture
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pteropterin, also known as Teropterin or pteroyl-γ-triglutamic acid, is a folate analog

characterized by a pteridine ring and three glutamic acid residues.[1][2] As a derivative of folic

acid, it has been investigated for its potential as an antimetabolite in cancer research and its

immunomodulatory properties.[1][2] Proper handling, dissolution, and storage of Pteropterin
monohydrate are critical for ensuring its stability and preserving its biological activity in cell

culture applications. These application notes provide a detailed protocol for the effective

preparation of Pteropterin monohydrate solutions for in vitro studies.

Physicochemical and Handling Properties
Pteropterin monohydrate is a crystalline solid.[3] Due to its limited solubility in water at

neutral pH, specific dissolution procedures are required.[3]

Table 1: Physicochemical and Storage Data for Pteropterin Monohydrate
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Property Value Reference

Synonyms
Teropterin, Pteroyl-γ-triglutamic

acid, PTGA
[1][2][3]

CAS Number
89-38-3 (Anhydrous), 6164-84-

7 (Monohydrate)
[1][4]

Molecular Formula C₂₉H₃₃N₉O₁₂ (Anhydrous) [1][3]

Molecular Weight 699.63 g/mol (Anhydrous) [1][3]

Appearance Crystalline solid [3]

Aqueous Solubility
0.10 mg/mL at 5°C; 3.00

mg/mL at 80°C
[3]

Solubility Soluble in NaOH solutions [3]

Storage (Powder)
Store at -20°C to -80°C,

protected from light.

Storage (Stock Solution)

Store in aliquots at -20°C for

up to 1 month or -80°C for up

to 6 months, protected from

light.

Experimental Protocols
Preparation of a 10 mM Pteropterin Monohydrate Stock
Solution
Materials:

Pteropterin monohydrate (MW: 717.64 g/mol , considering the monohydrate form

C₂₉H₃₃N₉O₁₂ · H₂O)

1 M Sodium Hydroxide (NaOH) solution, sterile

Sterile, nuclease-free water
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Sterile conical tubes (15 mL and 50 mL)

Sterile filter (0.22 µm)

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol:

Safety Precautions: Handle Pteropterin monohydrate powder in a chemical fume hood.

Wear appropriate PPE to avoid inhalation and contact with skin and eyes.

Weighing: Accurately weigh 7.18 mg of Pteropterin monohydrate powder and transfer it to

a 15 mL sterile conical tube.

Initial Dissolution: Add 100 µL of 1 M NaOH to the tube containing the powder. This will

create a basic environment to facilitate dissolution.

Vortexing: Gently vortex the mixture until the powder is completely dissolved. The solution

should appear clear.

Dilution: Add sterile, nuclease-free water to bring the total volume to 1 mL. This will result in

a 10 mM stock solution.

pH Adjustment (Optional but Recommended): If necessary, the pH of the stock solution can

be adjusted towards neutral by the dropwise addition of a sterile, dilute acid (e.g., 0.1 M HCl)

while monitoring with a calibrated pH meter. Be cautious as significant neutralization may

cause precipitation. For most cell culture applications, the small volume of basic stock

solution added to a large volume of buffered cell culture medium will be sufficiently

neutralized without prior adjustment.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm sterile filter into a

new sterile tube.
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Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 50-100 µL) in sterile, light-protecting microcentrifuge tubes. Store the aliquots at -20°C

for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months). Avoid

repeated freeze-thaw cycles.

Preparation of Working Solution in Cell Culture Medium
Materials:

10 mM Pteropterin monohydrate stock solution

Pre-warmed, complete cell culture medium

Sterile conical tubes or plates

Protocol:

Thawing: Thaw an aliquot of the 10 mM Pteropterin monohydrate stock solution at room

temperature, protected from light.

Dilution: In a sterile tube or directly in the cell culture plate, dilute the stock solution to the

desired final concentration using pre-warmed complete cell culture medium. For example, to

prepare 10 mL of a 10 µM working solution, add 10 µL of the 10 mM stock solution to 9.99

mL of cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down or by swirling the plate.

Immediate Use: Use the freshly prepared working solution immediately for your cell culture

experiments.

Visualization of Experimental Workflow
The following diagram illustrates the key steps for preparing and using Pteropterin
monohydrate in cell culture experiments.
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Stock Solution Preparation (10 mM) Working Solution Preparation & Use

1. Weigh 7.18 mg
Pteropterin Monohydrate

2. Add 100 µL of 1 M NaOH
and vortex to dissolve

 
3. Add sterile water

to a final volume of 1 mL

 
4. Sterile filter (0.22 µm)

 
5. Aliquot and store at

-20°C or -80°C (protect from light)

 
6. Thaw stock solution

aliquot
For Experiment 7. Dilute to final concentration

in pre-warmed cell culture medium

 
8. Treat cells immediately

 

Click to download full resolution via product page

Caption: Workflow for Pteropterin Monohydrate Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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